Cas no 4949-88-6 (N-[(2-methylphenyl)carbamothioyl]benzamide)

• Product Name: N-[(2-methylphenyl)carbamothioyl]benzamide
• CAS No: 4949-88-6
• MF: C₁₅H₁₄N₂OS
• MW: 270.349462032318
• CID: 1522876
• PubChem ID: 693365
• Update Time: 2025-04-21

N-[(2-methylphenyl)carbamothioyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methylphenyl)carbamothioyl]benzamide
• 3-Benzoyl-1-(o-tolyl)-2-thiourea
• N-benzoyl-N'-o-tolyl-thiourea
• Benzamide, N-[[(2-methylphenyl)amino]thioxomethyl]-
• BRN 2655998
• Urea, 1-benzoyl-2-thio-3-(o-tolyl)-
• N-benzoyl-N'-o-tolylthiourea
• N-o-Tolyl-N'-benzoyl-thioharnstoff
• USAF K-1471
• N-benzoyl-N'-(o-tolyl)-thiourea
• N-Benzoyl-N'-o-tolyl-thioharnstoff
• Benzamide, N-(((2-methylphenyl)amino)thioxomethyl)-
• 1-o-Tolyl-3-benzoyl-thioharnstoff
• 1-Benzoyl-3-(2-methylphenyl)thiourea
• N-benzoyl N'-o-tolyl thiourea
• Z56062935
• B54Y4CVZ2U
• DTXSID40197802
• SCHEMBL5713527
• Urea, 1-benzoyl-2-thio-3-o-tolyl-
• BDBM50486912
• AKOS001025635
• NSC5823
• 4949-88-6
• NSC 5823
• 0-12-00-00808 (Beilstein Handbook Reference)
• UNII-B54Y4CVZ2U
• CHEMBL2236347
• N-Benzoyl-N'-(o-tolyl)thiourea
• N-Benzoyl-N'-(2-methylphenyl)thiourea
• WLN: 1R BMYUS&MVR
• STL484303
• N-(((2-METHYLPHENYL)AMINO)THIOXOMETHYL)BENZAMIDE
• NSC-5823

• Inchi： 1S/C15H14N2OS/c1-11-7-5-6-10-13(11)16-15(19)17-14(18)12-8-3-2-4-9-12/h2-10H,1H3,(H2,16,17,18,19)
• InChI Key： LTGMLAWCHYYTCQ-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 270.08282
• Monoisotopic Mass: 270.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 41.13